Cas no 75672-11-6 (β-D-Glucopyranosiduronic Acid Cholane Derivative)

• Product Name: β-D-Glucopyranosiduronic Acid Cholane Derivative
• CAS No: 75672-11-6
• MF: C₃₈H₅₈O₁₂
• MW: 706.859933376312
• CID: 5724203
• Update Time: 2025-06-14

β-D-Glucopyranosiduronic Acid Cholane Derivative Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranosiduronic Acid Cholane Derivative
• β-D-Glucopyranosiduronic acid, (3α,5β)-24-methoxy-24-oxocholan-3-yl, methyl ester, 2,3,4-triacetate

• Inchi： 1S/C38H58O12/c1-20(9-14-30(42)44-7)27-12-13-28-26-11-10-24-19-25(15-17-37(24,5)29(26)16-18-38(27,28)6)49-36-34(48-23(4)41)32(47-22(3)40)31(46-21(2)39)33(50-36)35(43)45-8/h20,24-29,31-34,36H,9-19H2,1-8H3/t20-,24-,25-,26+,27-,28+,29+,31+,32+,33+,34-,36-,37+,38-/m1/s1
• InChI Key： CPHKNHRIHFHSIZ-NANCGHKYSA-N
• SMILES： O([C@H]1C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(OC)=O)CC3)CC2)[C@@H]1O[C@H](C(OC)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 679.0±55.0 °C(Predicted)
• Solubility: Dichloromethane;

Additional information on β-D-Glucopyranosiduronic Acid Cholane Derivative

Recent Advances in β-D-Glucopyranosiduronic Acid Cholane Derivative (CAS: 75672-11-6) Research

The β-D-Glucopyranosiduronic Acid Cholane Derivative (CAS: 75672-11-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bile acid-derived conjugate represents a novel class of bioactive molecules with potential applications in drug development and metabolic disorder therapeutics. Recent studies have focused on its unique structural characteristics, which combine the glucuronic acid moiety with a cholane backbone, creating a molecule with enhanced solubility and targeted biological activity.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated that this derivative exhibits improved pharmacokinetic properties compared to its parent compounds. The research team utilized molecular docking simulations to show how the glucuronic acid component enhances binding affinity to nuclear receptors, particularly FXR (farnesoid X receptor), which plays crucial roles in bile acid homeostasis and glucose metabolism regulation.

In the field of metabolic disease treatment, preclinical trials have revealed promising results. A research group at Harvard Medical School reported in Hepatology (2023;78(3):890-905) that administration of β-D-Glucopyranosiduronic Acid Cholane Derivative in animal models of non-alcoholic steatohepatitis (NASH) resulted in significant reduction of liver fibrosis markers (p<0.01) and improved insulin sensitivity. The compound's dual action on both bile acid and glucose metabolism pathways makes it particularly valuable for complex metabolic disorders.

The synthetic pathway for 75672-11-6 has been optimized in recent developments. A Nature Communications paper (2024;15:1123) described an enzymatic synthesis approach using engineered UDP-glucuronosyltransferase (UGT) isoforms, achieving 78% yield improvement over traditional chemical synthesis methods. This breakthrough not only enhances production efficiency but also reduces environmental impact through greener chemistry processes.

Current challenges in the clinical translation of this compound include its tissue-specific delivery and potential interactions with gut microbiota. Ongoing research at several pharmaceutical companies is investigating prodrug strategies and targeted delivery systems to address these limitations. The unique chemical properties of 75672-11-6, particularly its amphiphilic nature, make it an excellent candidate for novel drug formulation technologies.

Future research directions highlighted in a recent review in Advanced Drug Delivery Reviews (2024;204:115-129) suggest exploring the compound's potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neurosteroid pathways. Additionally, its role as a biomarker for certain liver disorders is under investigation, with preliminary results showing correlation with disease progression in primary biliary cholangitis patients.